Cas no 53711-21-0 (2,5-dihydroxy-3,4,6-trimethylbenzaldehyde)

• Product Name: 2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
• CAS No: 53711-21-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 356585
• PubChem ID: 15004922
• Update Time: 2025-09-20

2,5-dihydroxy-3,4,6-trimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,5-dihydroxy-3,4,6-trimethyl-
• 2,5-dihydroxy-3,4,6-trimethylbenzaldehyde
• CHEMBL348145
• SCHEMBL21929661
• EN300-189280
• Z1511748391
• 53711-21-0
• DTXSID40566832

• Inchi： 1S/C10H12O3/c1-5-6(2)10(13)8(4-11)7(3)9(5)12/h4,12-13H,1-3H3
• InChI Key： PAWLKOOZXUMOIB-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C=O)=C(C(C)=C1C)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes